Cas no 91881-88-8 (1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane
• CAS No: 91881-88-8
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 5707504
• PubChem ID: 83717804
• Update Time: 2025-05-28

1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 1-(3-chloro-4-methylphenyl)hexahydro-5-methyl-
• 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane
• 91881-88-8
• EN300-715328

• Inchi： 1S/C13H19ClN2/c1-10-3-4-12(9-13(10)14)16-7-5-11(2)15-6-8-16/h3-4,9,11,15H,5-8H2,1-2H3
• InChI Key： CBSPSOAZDYVVHQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(Cl)=C2)CCC(C)NCC1

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 128 °C(Press: 0.5 Torr)
• pka: 10.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane

Recent Advances in the Study of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane (CAS: 91881-88-8)

1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane (CAS: 91881-88-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and therapeutic potential.

Recent synthetic approaches to 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane have emphasized efficiency and scalability. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that improved yield and purity compared to traditional methods. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce the chloro-methylphenyl moiety, followed by reductive amination to form the diazepane ring. This method not only enhanced the overall yield but also reduced the formation of by-products, making it more suitable for large-scale production.

Structural characterization of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane has been advanced through X-ray crystallography and NMR spectroscopy. A 2024 study in ACS Chemical Biology revealed that the compound adopts a chair conformation in its diazepane ring, with the chloro-methylphenyl group positioned equatorially. This conformation is believed to contribute to its binding affinity for specific biological targets, particularly serotonin and dopamine receptors, which are implicated in mood and cognitive disorders.

Biological evaluations of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane have shown promising results in preclinical models of depression and anxiety. A recent publication in Neuropharmacology (2024) demonstrated that the compound exhibits high affinity for the 5-HT1A receptor, with an IC50 value of 12 nM. In rodent models, it produced anxiolytic and antidepressant effects comparable to established drugs like fluoxetine, but with a faster onset of action. These findings suggest potential applications in the treatment of mood disorders, particularly for patients who do not respond adequately to current therapies.

In addition to its CNS activity, 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane has been investigated for its anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology reported that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This effect was mediated through the modulation of NF-κB signaling, indicating a potential role in treating inflammatory conditions. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, likely due to first-pass metabolism. Researchers are currently exploring prodrug strategies and formulation optimizations to overcome this limitation. Additionally, the compound's selectivity for specific receptor subtypes needs to be further refined to minimize off-target effects.

In conclusion, 1-(3-Chloro-4-methylphenyl)-5-methyl-1,4-diazepane represents a versatile scaffold with potential applications in CNS disorders and inflammation. Recent advances in its synthesis, structural understanding, and biological evaluation have laid the groundwork for future drug development efforts. Continued research is warranted to address the current limitations and fully realize its therapeutic potential.